molecular formula C9H6N2O3S B8407816 2-(3-Hydroxy-2-pyridyl)-4-thiazolecarboxylic acid

2-(3-Hydroxy-2-pyridyl)-4-thiazolecarboxylic acid

Cat. No.: B8407816
M. Wt: 222.22 g/mol
InChI Key: PJNAJDFLPQURFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Hydroxy-2-pyridyl)-4-thiazolecarboxylic acid is a useful research compound. Its molecular formula is C9H6N2O3S and its molecular weight is 222.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6N2O3S

Molecular Weight

222.22 g/mol

IUPAC Name

2-(3-hydroxypyridin-2-yl)-1,3-thiazole-4-carboxylic acid

InChI

InChI=1S/C9H6N2O3S/c12-6-2-1-3-10-7(6)8-11-5(4-15-8)9(13)14/h1-4,12H,(H,13,14)

InChI Key

PJNAJDFLPQURFZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(N=C1)C2=NC(=CS2)C(=O)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 2-(3-hydroxy-2-pyridyl)-4-thiazolecarboxylate (350 mg) dissolved in ethanol (7 ml) at 80° C. was added a solution of potassium hydroxide (436 mg) in water (5.5 ml) and the mixture was allowed to react at the same condition for 30 minutes. Then the reaction mixture was nuetralized with 1N--HCl under ice-cooling. The resulting solids were sucked off and dried to give yellowish crystals of 2-(3-hydroxy-2-pyridyl)-4-thiazolecarboxylic acid (287 mg, 92%), m.p. above 300° C.
Name
ethyl 2-(3-hydroxy-2-pyridyl)-4-thiazolecarboxylate
Quantity
350 mg
Type
reactant
Reaction Step One
Quantity
7 mL
Type
solvent
Reaction Step One
Quantity
436 mg
Type
reactant
Reaction Step Two
Name
Quantity
5.5 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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